Cas no 1087717-80-3 (3-[(Cyclopentylmethyl)amino]propanenitrile)

• Product Name: 3-[(Cyclopentylmethyl)amino]propanenitrile
• CAS No: 1087717-80-3
• MF: C₉H₁₆N₂
• MW: 152.236742019653
• CID: 4570684
• Update Time: 2025-10-19

3-[(Cyclopentylmethyl)amino]propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-[(cyclopentylmethyl)amino]propanenitrile
• 3-(cyclopentylmethylamino)propanenitrile
• 3-((Cyclopentylmethyl)amino)propanenitrile
• Z369496824
• 3-[(Cyclopentylmethyl)amino]propanenitrile

• Inchi： 1S/C9H16N2/c10-6-3-7-11-8-9-4-1-2-5-9/h9,11H,1-5,7-8H2
• InChI Key： XETQOWSGSNAIMF-UHFFFAOYSA-N
• SMILES： N(CCC#N)CC1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 139
• XLogP3: 1.3
• Topological Polar Surface Area: 35.8

Additional information on 3-[(Cyclopentylmethyl)amino]propanenitrile

Professional Introduction to 3-[(Cyclopentylmethyl)amino]propanenitrile (CAS No. 1087717-80-3)

3-[(Cyclopentylmethyl)amino]propanenitrile, with the CAS number 1087717-80-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its unique structural framework, exhibits a blend of functionalities that make it a valuable intermediate in the development of novel therapeutic agents. The presence of both an amine group and a nitrile moiety in its molecular structure imparts distinct chemical properties, enabling its application in various synthetic pathways.

The< strong>CAS number 1087717-80-3 serves as a unique identifier for this chemical entity, ensuring precise classification and differentiation within databases and scientific literature. This specificity is crucial for researchers who are engaged in high-throughput screening and molecular design, as it allows for accurate referencing and retrieval of related studies. The compound's structural motif, featuring a cyclopentylmethylamino substituent attached to a propanenitrile backbone, positions it as a versatile building block in medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their potential biological activity. 3-[(Cyclopentylmethyl)amino]propanenitrile aligns with this trend, as its framework can be modified to yield derivatives with enhanced pharmacological properties. For instance, researchers have been investigating its utility in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The cyclopentylmethylamino group, in particular, offers steric hindrance that can optimize binding affinity to target enzymes.

Moreover, the nitrile group present in the molecule serves as a versatile handle for further functionalization. It can be hydrolyzed to form carboxylic acids or reduced to yield amines, providing multiple avenues for structural diversification. This adaptability has made 3-[(Cyclopentylmethyl)amino]propanenitrile a subject of interest in combinatorial chemistry libraries, where rapid generation of diverse analogs is essential for drug discovery campaigns.

The synthesis of this compound typically involves multi-step organic reactions, often starting from readily available precursors such as cyclopentanone or methylamine derivatives. Advanced catalytic methods have been employed to streamline these processes, reducing reaction times and improving yields. For example, transition metal-catalyzed cross-coupling reactions have been utilized to construct the cyclopentylmethylamino moiety efficiently. Such innovations underscore the compound's significance in modern synthetic methodologies.

Recent studies have also highlighted the role of 3-[(Cyclopentylmethyl)amino]propanenitrile in the development of antimicrobial agents. Its structural features contribute to interactions with bacterial cell walls and enzymes, making it a promising candidate for novel antibiotics. The cyclopentyl ring's lipophilicity enhances membrane penetration, while the amine and nitrile groups facilitate binding to essential bacterial targets. This dual functionality has sparked interest among academic and industrial researchers aiming to combat antibiotic-resistant pathogens.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. Its ability to undergo polymerization or form coordination complexes with metal ions makes it useful in designing advanced materials with tailored properties. For instance, polymers derived from 3-[(Cyclopentylmethyl)amino]propanenitrile have been explored for their mechanical strength and thermal stability. These attributes are particularly relevant in industries requiring durable yet lightweight materials.

The regulatory landscape surrounding 3-[(Cyclopentylmethyl)amino]propanenitrile is another critical aspect that merits discussion. As an intermediate chemical, it falls under stringent quality control measures to ensure safety during handling and transportation. Manufacturers must adhere to Good Manufacturing Practices (GMP) and comply with international standards set by organizations such as the International Council for Harmonisation (ICH). These regulations safeguard both workers and end-users by minimizing risks associated with chemical exposure.

Environmental considerations also play a significant role in the handling and disposal of this compound. Efforts have been made to develop green chemistry approaches that reduce waste and hazardous byproducts during its synthesis. For instance, solvent-free reactions or biocatalytic methods have been investigated to enhance sustainability. Such initiatives align with global trends toward environmentally responsible chemical production.

The future prospects of 3-[(Cyclopentylmethyl)amino]propanenitrile are promising, given its multifaceted applications across multiple disciplines. Ongoing research aims to uncover new derivatives with improved pharmacological profiles or novel material properties. Collaborative efforts between academia and industry are likely to drive innovation, leveraging computational modeling and high-throughput screening techniques for faster discovery.

In conclusion, 3-[(Cyclopentylmethyl)amino]propanenitrile (CAS No.1087717-80-3) represents a cornerstone compound in modern chemical research. Its unique structural features enable diverse applications in pharmaceuticals, materials science, and environmental chemistry. As advancements continue to unfold, this compound is poised to play an increasingly pivotal role in shaping future scientific breakthroughs.